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Cat. No.: B3025766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the characterization of the known

crystalline forms of Tasimelteon, a melatonin receptor agonist used for the treatment of Non-24-

Hour Sleep-Wake Disorder. The solid-state properties of an active pharmaceutical ingredient

(API) are critical as they can influence its stability, solubility, and bioavailability. Understanding

and controlling the crystalline form of Tasimelteon is therefore essential for drug development,

manufacturing, and ensuring product quality.

Introduction to Tasimelteon Crystalline Forms
Tasimelteon has been reported to exist in at least two primary crystalline forms: an anhydrous

form and a hemihydrate form.[1][2][3] These forms are distinguishable by their unique crystal

structures and physicochemical properties. The selective crystallization of a desired polymorph

is a crucial step in pharmaceutical manufacturing.[4] This guide details the analytical

techniques used to characterize these forms, including X-ray Powder Diffraction (XRPD),

Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA).

Anhydrous Form (Form I): A non-solvated crystalline structure.[5]

Hemihydrate Form (Form II): A crystalline structure containing one molecule of water for

every two molecules of Tasimelteon (C₁₅H₁₉NO₂·0.5H₂O).[1][3]
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The different crystalline forms of a drug can significantly impact its properties, such as chemical

stability, melting point, and dissolution rate, which in turn can affect its therapeutic efficacy and

safety.[5][6]

Mechanism of Action: Signaling Pathway
Tasimelteon functions as a selective agonist for the melatonin MT1 and MT2 receptors, with a

higher affinity for the MT2 receptor.[7][8] These receptors are integral to the regulation of the

body's circadian rhythms. The interaction of Tasimelteon with these receptors helps to entrain

the master clock in the suprachiasmatic nucleus, aligning the sleep-wake cycle to a 24-hour

day.

Caption: Simplified signaling pathway of Tasimelteon.

Experimental Protocols for Characterization
The identification and differentiation of Tasimelteon crystalline forms rely on a combination of

analytical techniques.[9][10] Below are detailed methodologies for the key experiments.

X-ray Powder Diffraction (XRPD)
XRPD is a primary technique for distinguishing between different crystalline forms, as each

form produces a unique diffraction pattern.[9]

Instrument: A powder X-ray diffractometer equipped with a copper (Cu) Kα radiation source

(λ = 1.5406 Å).

Sample Preparation: A small amount of the sample powder (approx. 10-20 mg) is gently

packed into a sample holder, ensuring a flat and even surface.

Data Collection:

Scan Range (2θ): 3° to 40°.

Scan Speed/Step Size: 0.02° per step.

Time per Step: 0.5 to 2 seconds.
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Voltage and Current: 40 kV and 40 mA.

Analysis: The resulting diffractogram is analyzed for characteristic peak positions (2θ angles)

and their relative intensities.

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as a function of temperature, revealing

thermal events like melting and phase transitions.[2]

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: 3-5 mg of the sample is accurately weighed into an aluminum pan,

which is then hermetically sealed. An empty sealed pan is used as a reference.

Experimental Conditions:

Temperature Range: 25°C to 250°C.

Heating Rate: A linear heating rate of 10°C/min.

Atmosphere: Inert nitrogen atmosphere with a purge gas flow rate of 50 mL/min.

Analysis: The DSC thermogram is analyzed for the onset temperature and peak maximum of

endothermic or exothermic events.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature, which is useful

for quantifying the amount of water or solvent in the crystal structure.

Instrument: A thermogravimetric analyzer.

Sample Preparation: 5-10 mg of the sample is accurately weighed into a ceramic or platinum

pan.

Experimental Conditions:

Temperature Range: 25°C to 300°C.
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Heating Rate: A linear heating rate of 10°C/min.

Atmosphere: Inert nitrogen atmosphere with a purge gas flow rate of 50 mL/min.

Analysis: The TGA curve is analyzed for mass loss over specific temperature ranges, which

can be correlated with the loss of volatiles like water.

Data Presentation and Summary
The quantitative data derived from the characterization of Tasimelteon Anhydrous (Form I) and

Hemihydrate (Form II) are summarized below for direct comparison.

Crystallographic Data
Single-crystal X-ray diffraction has provided detailed structural information for both forms.[1][3]

[11]

Parameter
Anhydrous Form
(Form I)

Hemihydrate Form
(Form II)

Reference

Chemical Formula C₁₅H₁₉NO₂ C₁₅H₁₉NO₂·0.5H₂O [1][3]

Crystal System Monoclinic Tetragonal [1][3]

Space Group P2₁ P4₃2₁2 [1][3]

a (Å) 11.130(4) 7.3573(2) [1][3]

b (Å) 4.907(2) 7.3573(2) [1][3]

c (Å) 12.230(6) 52.062(2) [1][3]

β (°) ** 91.03(3) 90 [1][3]

Volume (Å³) ** 667.8(5) 2818.1(2) [1][3]

Z 2 8 [1][3]

X-ray Powder Diffraction (XRPD) Data
The characteristic XRPD peaks are crucial for routine identification and quality control.
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Anhydrous Form (Form I)[5] Hemihydrate Form (Form II)[5]

2θ Angle (°) ±0.2° 2θ Angle (°) ±0.2°

7.2 6.8

7.9 12.1

10.6 12.5

14.4 13.1

15.9 13.6

17.3 13.8

21.0 15.8

23.2 17.0

24.4 18.4

- 20.8

- 24.2

- 24.4

Thermal Analysis Data
DSC and TGA provide complementary information on the thermal behavior and composition of

the crystalline forms.

Parameter
Anhydrous Form
(Form I)

Hemihydrate Form
(Form II)

Reference

DSC Melting Peak 74.2°C 74.3°C [5]

DSC Dehydration

Peak
N/A ~55.0°C (endotherm) [5]

TGA Weight Loss No solvent loss ~3.5% (loss of water) [5]

Decomposition Temp. Starts at ~200°C Starts at ~200°C [5]
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Visualized Workflows and Relationships
General Workflow for Crystalline Form Characterization
The process of identifying and characterizing a new crystalline form follows a structured

analytical workflow.

Caption: Experimental workflow for polymorphic characterization.

Interrelation of Tasimelteon Solid Forms
The anhydrous and hemihydrate forms can be interconverted under specific conditions,

primarily related to the presence of water.

Caption: Relationship between Tasimelteon solid forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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